Cas no 62091-86-5 (4(1H)-Pyrimidinone, 6-hydroxy-2-methoxy-5-methyl-)
62091-86-5 structure
Product Name:4(1H)-Pyrimidinone, 6-hydroxy-2-methoxy-5-methyl-
CAS No:62091-86-5
MF:C6H8N2O3
MW:156.139321327209
CID:458511
PubChem ID:58035213
Update Time:2025-04-19
4(1H)-Pyrimidinone, 6-hydroxy-2-methoxy-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Pyrimidinone, 6-hydroxy-2-methoxy-5-methyl-
- 4-hydroxy-2-methoxy-5-methyl-1H-pyrimidin-6-one
- SCHEMBL275575
- 6-Hydroxy-2-methoxy-5-methylpyrimidin-4(1H)-one
- 2-methoxy-4,6-dihydroxy-5-methyl-pyrimidine
- 6-Hydroxy-2-methoxy-5-methylpyrimidin-4(3H)-one
- 62091-86-5
- DTXSID60728677
- 2-Methoxy-5-methylpyrimidine-4,6-diol
- MCLDQRYNTZQRPL-UHFFFAOYSA-N
-
- Inchi: 1S/C6H8N2O3/c1-3-4(9)7-6(11-2)8-5(3)10/h1-2H3,(H2,7,8,9,10)
- InChI Key: MCLDQRYNTZQRPL-UHFFFAOYSA-N
- SMILES: O(C)C1=NC(=C(C)C(N1)=O)O
Computed Properties
- Exact Mass: 156.05354
- Monoisotopic Mass: 156.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 70.9Ų
Experimental Properties
- PSA: 70.92
4(1H)-Pyrimidinone, 6-hydroxy-2-methoxy-5-methyl- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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